3-[2,5-dioxo-1-(2-phenylethyl)imidazolidin-4-yl]-N-(tetrahydro-2H-pyran-4-ylmethyl)propanamide

• Molecular Formula: C20H27N3O4
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 3-[2,5-dioxo-1-(2-phenylethyl)imidazolidin-4-yl]-N-(oxan-4-ylmethyl)propanamide
• InChI: InChI=1S/C20H27N3O4/c24-18(21-14-16-9-12-27-13-10-16)7-6-17-19(25)23(20(26)22-17)11-8-15-4-2-1-3-5-15/h1-5,16-17H,6-14H2,(H,21,24)(H,22,26)
• InChI Key: YOOSJKYCFYHPIT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1CNC(=O)CCC2C(=O)N(C(=O)N2)CCC3=CC=CC=C3

Description

3-[2,5-DIOXO-1-(2-PHENYLETHYL)IMIDAZOLIDIN-4-YL]-N-[(OXAN-4-YL)METHYL]PROPANAMIDE is a complex organic compound that features an imidazolidinone core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[2,5-DIOXO-1-(2-PHENYLETHYL)IMIDAZOLIDIN-4-YL]-N-[(OXAN-4-YL)METHYL]PROPANAMIDE typically involves the reaction of an imidazolidinone derivative with a phenylethyl group and an oxan-4-ylmethyl group. The reaction conditions often require a controlled environment with specific temperatures and pH levels to ensure the correct formation of the compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and stringent quality control measures to ensure purity and consistency. The process might include multiple steps of purification, such as crystallization and chromatography, to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

3-[2,5-DIOXO-1-(2-PHENYLETHYL)IMIDAZOLIDIN-4-YL]-N-[(OXAN-4-YL)METHYL]PROPANAMIDE can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride can be used to reduce specific functional groups within the compound.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the reagents and conditions used.

Common Reagents and Conditions

Common reagents for these reactions include acids, bases, and solvents like ethanol or dichloromethane. The conditions often involve specific temperatures, pressures, and catalysts to drive the reactions efficiently .

Major Products

The major products formed from these reactions depend on the specific functional groups targeted. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols or amines .

Scientific Research Applications

3-[2,5-DIOXO-1-(2-PHENYLETHYL)IMIDAZOLIDIN-4-YL]-N-[(OXAN-4-YL)METHYL]PROPANAMIDE has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-[2,5-DIOXO-1-(2-PHENYLETHYL)IMIDAZOLIDIN-4-YL]-N-[(OXAN-4-YL)METHYL]PROPANAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Imidazole: A five-membered ring containing two nitrogen atoms, known for its broad range of chemical and biological properties.

Imidazolidinone Derivatives: Compounds with similar core structures but different substituents, used in various chemical and biological applications.

Uniqueness

3-[2,5-DIOXO-1-(2-PHENYLETHYL)IMIDAZOLIDIN-4-YL]-N-[(OXAN-4-YL)METHYL]PROPANAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. This uniqueness makes it a valuable compound for research and industrial applications .